Cas no 73354-15-1 (9-O-Acetyl-4,4'-di-O-methyllariciresinol)
9-O-Acetyl-4,4'-di-O-methyllariciresinol is a lignan derivative characterized by its acetyl and methyl ether functional groups. This compound is of interest in phytochemical and pharmacological research due to its structural complexity and potential bioactivity. Its acetylated and methylated modifications enhance stability and solubility, making it suitable for analytical and experimental applications. The compound is typically isolated from natural sources or synthesized for studies on lignan metabolism, antioxidant properties, or as a reference standard in chromatography. Its defined structure allows for precise investigation into structure-activity relationships, contributing to advancements in natural product chemistry and drug discovery.
73354-15-1 structure
Product Name:9-O-Acetyl-4,4'-di-O-methyllariciresinol
9-O-Acetyl-4,4'-di-O-methyllariciresinol Chemical and Physical Properties
Names and Identifiers
-
- Lariciresinol-4,4'-dimethyl ether-9-acetate
- 9-O-Acetyl-4,4'-di-O-methyllaric
- 9-O-Acetyl-4,4'-di-O-methyllariciresinol
- [(2S,3R,4R)-4-(3,4-Dimethoxybenzyl)-2-(3,4-dimethoxyphenyl)tetrah ydro-3-furanyl]methyl acetate
- 9-O-ACETYL-4,4'-DI-OMETHYLLARICIRESINOL
- 9-O-Acetyl-4,4/'-di-O-methyllariciresinol
- FS-9001
- 3-Furanmethanol, 2-(3,4-dimethoxyphenyl)-4-[(3,4-dimethoxyphenyl)methyl]tetrahydro-, acetate, (2S,3R,4R)-
- [(2S,3R,4R)-2-(3,4-dimethoxyphenyl)-4-[(3,4-dimethoxyphenyl)methyl]oxolan-3-yl]methyl acetate
- AKOS032962152
- 73354-15-1
- [ "" ]
- 9-O-Acetyl-4,4'-di-O-methyllariciresil
-
- Inchi: InChI=1S/C24H30O7/c1-15(25)30-14-19-18(10-16-6-8-20(26-2)22(11-16)28-4)13-31-24(19)17-7-9-21(27-3)23(12-17)29-5/h6-9,11-12,18-19,24H,10,13-14H2,1-5H3/t18-,19-,24+/m0/s1
- InChI Key: PPIRSWOCXJSZIK-AXHZCLLHSA-N
- SMILES: CC(=O)OCC1C(COC1C2=CC(=C(C=C2)OC)OC)CC3=CC(=C(C=C3)OC)OC
Computed Properties
- Exact Mass: 430.19900
- Monoisotopic Mass: 430.19915329g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 31
- Rotatable Bond Count: 10
- Complexity: 556
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 72.4Ų
- XLogP3: 3.6
Experimental Properties
- Color/Form: Solid
- Density: 1.1±0.1 g/cm3
- Boiling Point: 534.4±50.0 °C at 760 mmHg
- Flash Point: 229.1±30.2 °C
- PSA: 72.45000
- LogP: 3.83050
- Vapor Pressure: 0.0±1.4 mmHg at 25°C
9-O-Acetyl-4,4'-di-O-methyllariciresinol Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
9-O-Acetyl-4,4'-di-O-methyllariciresinol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | O93620-5mg |
[(2S,3R,4R)-4-(3,4-Dimethoxybenzyl)-2-(3,4-dimethoxyphenyl)tetrah ydro-3-furanyl]methyl acetate |
73354-15-1 | 5mg |
¥5280.0 | 2021-09-08 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN1351-1 mg |
9-O-Acetyl-4,4'-di-O-methyllariciresinol |
73354-15-1 | 1mg |
¥2673.00 | 2022-03-01 | ||
| TargetMol Chemicals | TN1351-5 mg |
9-O-Acetyl-4,4'-di-O-methyllariciresinol |
73354-15-1 | 98% | 5mg |
¥ 3,710 | 2023-07-11 | |
| TargetMol Chemicals | TN1351-1 mL * 10 mM (in DMSO) |
9-O-Acetyl-4,4'-di-O-methyllariciresinol |
73354-15-1 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 3810 | 2023-09-15 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN1351-5mg |
9-O-Acetyl-4,4'-di-O-methyllariciresinol |
73354-15-1 | 5mg |
¥ 3710 | 2023-09-07 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN1351-1 mL * 10 mM (in DMSO) |
9-O-Acetyl-4,4'-di-O-methyllariciresinol |
73354-15-1 | 1 mL * 10 mM (in DMSO) |
¥ 3810 | 2023-09-07 | ||
| TargetMol Chemicals | TN1351-5mg |
9-O-Acetyl-4,4'-di-O-methyllariciresinol |
73354-15-1 | 5mg |
¥ 3710 | 2024-07-20 | ||
| A2B Chem LLC | AH18679-5mg |
9-O-Acetyl-4,4'-di-O-methyllariciresinol |
73354-15-1 | 95.0% | 5mg |
$660.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1094324-5mg |
Lariciresinol-4,4'-dimethyl ether-9-acetate |
73354-15-1 | 98% | 5mg |
¥2086.00 | 2024-05-01 | |
| TargetMol Chemicals | TN1351-1 ml * 10 mm |
9-O-Acetyl-4,4'-di-O-methyllariciresinol |
73354-15-1 | 1 ml * 10 mm |
¥ 3810 | 2024-07-20 |
9-O-Acetyl-4,4'-di-O-methyllariciresinol Related Literature
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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